Cas no 1261825-73-3 (3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid)

3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique substitution pattern, incorporating both difluoromethoxy and trifluoromethoxy functional groups. These electron-withdrawing substituents enhance the compound's stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic resistance and bioavailability, while the propionic acid moiety allows for further functionalization. This compound is particularly useful in the development of bioactive molecules, where its structural features contribute to enhanced binding affinity and selectivity. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial applications.
3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid structure
1261825-73-3 structure
Product Name:3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid
CAS No:1261825-73-3
MF:C11H9F5O4
MW:300.178781270981
CID:4989549
Update Time:2025-05-20

3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid
    • Inchi: 1S/C11H9F5O4/c12-10(13)19-7-3-6(1-2-9(17)18)4-8(5-7)20-11(14,15)16/h3-5,10H,1-2H2,(H,17,18)
    • InChI Key: BUEYPTZVOFKDRU-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC(=CC(=C1)CCC(=O)O)OC(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 320
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55.8

3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013000212-1g
3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid
1261825-73-3 97%
1g
1,475.10 USD 2021-07-04

Additional information on 3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid

3-(3'-(Difluoromethoxy)-5'-(Trifluoromethoxy)phenyl)propionic acid (CAS No. 1261825-73-3): A Comprehensive Overview

3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid (CAS No. 1261825-73-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and trifluoromethoxy substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid is composed of a propionic acid backbone with a substituted phenyl ring. The presence of fluorine atoms in the difluoromethoxy and trifluoromethoxy groups imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the potential of 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid has also been investigated for its potential antitumor activity. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The specific molecular targets involved in these effects are currently under investigation, but preliminary data suggest that the compound may interact with signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are important factors for developing an effective oral medication. Furthermore, the compound's metabolic stability has been evaluated using in vitro assays, demonstrating its resistance to hepatic metabolism.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The synthesis of 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid involves several steps, including the formation of the difluoromethoxy and trifluoromethoxy groups on the phenyl ring and subsequent coupling with propionic acid. Various synthetic routes have been explored to optimize yield and purity, with some methods employing transition-metal catalysis to enhance efficiency.

In conclusion, 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid (CAS No. 1261825-73-3) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, contributing to its significance in the field of medicinal chemistry and pharmaceutical development.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd